Cas no 22105-55-1 (5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol)

• Product Name: 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol
• CAS No: 22105-55-1
• MF: C₁₃H₉ClN₂O₂
• MW: 260.675761938095
• CID: 850864
• PubChem ID: 667919
• Update Time: 2025-06-09

5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-2-(5-CHLORO-BENZOOXAZOL-2-YL)-PHENOL
• ART-CHEM-BB B025301
• ASISCHEM T31223
• AKOS BB-8268
• TIMTEC-BB SBB000991
• 5-AMINO-2-(5-CHLORO-2-BENZOXAZOLYL)-PHENOL
• PHENOL, 5-AMINO-2-(5-CHLORO-2-BENZOXAZOLYL)-
• 3-amino-6-(5-chloro-3H-1,3-benzoxazol-2-ylidene)cyclohexa-2,4-dien-1-one
• AG-205/32701040
• XAA10555
• SCHEMBL1735158
• STK025201
• NCGC00175464-01
• Oprea1_686614
• STK568864
• BRD-K25640762-001-01-5
• BBL008065
• DA-08030
• 5-amino-2-(5-chloro-1,3-benzoxazol-3-ium-2-yl)phenolate
• AKOS005494713
• Oprea1_592010
• CS-0313641
• 22105-55-1
• VS-01813
• 5-Amino-2-(5-chlorobenzo[d]oxazol-2-yl)phenol
• 5-amino-2-(5-chloro-1,3-benzoxazol-2-yl)phenol
• TimTec1_000103
• HMS1534E15
• 5-Amino-2-(5-chlorobenzooxazol-2-yl)phenol
• AKOS000108921
• DTXSID90425162
• 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol

• MDL： MFCD00440136
• Inchi： 1S/C13H9ClN2O2/c14-7-1-4-12-10(5-7)16-13(18-12)9-3-2-8(15)6-11(9)17/h1-6,17H,15H2
• InChI Key： PLKDBJVOCNTMRL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC(=CC=1O)N)O2

Computed Properties

• Exact Mass: 260.03500
• Monoisotopic Mass: 260.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• PSA: 72.28000
• LogP: 4.01720

5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol

Recent Advances in the Study of 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1)

In recent years, the compound 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazole core and amino-phenol substituents, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol, highlighting improved yields and purity through novel catalytic methods. The research demonstrated that the use of palladium-based catalysts significantly enhanced the efficiency of the cyclization step, which is critical for forming the benzoxazole ring. These advancements are expected to facilitate large-scale production and further pharmacological evaluations.

Pharmacological investigations have revealed that 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol exhibits potent anti-inflammatory and antimicrobial activities. In vitro studies conducted by researchers at the University of Cambridge showed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Additionally, it demonstrated broad-spectrum antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a dual-action therapeutic agent.

Further mechanistic studies have elucidated the compound's interaction with biological targets. Molecular docking simulations and X-ray crystallography data indicate that 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol binds selectively to the active site of cyclooxygenase-2 (COX-2), explaining its anti-inflammatory effects. Concurrently, its antimicrobial activity is attributed to the disruption of bacterial cell membrane integrity, as observed in electron microscopy studies.

Despite these promising findings, challenges remain in the clinical translation of 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol. Recent toxicology studies have identified potential hepatotoxicity at high doses, necessitating further optimization of its pharmacokinetic profile. Researchers are currently exploring structural derivatives to enhance safety and efficacy, with preliminary results showing reduced toxicity while retaining therapeutic activity.

In conclusion, 5-Amino-2-(5-chlorobenzodoxazol-2-yl)phenol (CAS: 22105-55-1) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to address its limitations and unlock its full clinical utility, positioning it as a promising candidate for future drug development in inflammation and infectious diseases.